Cas no 1342580-38-4 (1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one)

• Product Name: 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one
• CAS No: 1342580-38-4
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 5573526
• Update Time: 2025-05-19

1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-hydroxy-1-pyrrolidinyl)-2-(1H-tetrazol-1-yl)-
• 1-(3-hydroxypyrrolidin-1-yl)-2-(1h-1,2,3,4-tetrazol-1-yl)ethan-1-one
• 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one

• Inchi： 1S/C7H11N5O2/c13-6-1-2-11(3-6)7(14)4-12-5-8-9-10-12/h5-6,13H,1-4H2
• InChI Key： RPAKACCJJQUDHR-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(O)C1)CN1C=NN=N1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 469.8±55.0 °C at 760 mmHg
• Flash Point: 237.9±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: 14.41±0.20(Predicted)

1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1342580-38-4 and Product Name: 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one

Compound with the CAS number 1342580-38-4 and the product name 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound integrates two key pharmacophoric units: a pyrrolidine moiety and a tetrazole ring, which are well-documented for their biological activity and interaction with biological targets.

The pyrrolidine scaffold is a common structural motif in many bioactive molecules, particularly in drug candidates targeting neurological and cardiovascular diseases. Its ability to mimic natural amino acid structures makes it an attractive component in medicinal chemistry. In contrast, the tetrazole ring is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two moieties in 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one suggests a synergistic effect that could enhance its pharmacological profile.

Recent studies have highlighted the importance of hybrid molecules in drug discovery. The integration of multiple pharmacophores into a single molecule can lead to enhanced binding affinity, improved selectivity, and reduced toxicity. In the case of 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one, the presence of both a pyrrolidine and a tetrazole moiety may contribute to its ability to interact with multiple targets simultaneously. This dual-targeting approach is increasingly recognized as a promising strategy in the development of novel therapeutics.

The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. The introduction of the 3-hydroxypyrrolidin-1-yl group followed by the attachment of the tetrazole ring represents a challenging yet achievable synthetic route. Advanced techniques such as transition metal-catalyzed coupling reactions have been employed to ensure high yield and purity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, the molecular structure of 1-(3-hydroxypyrrolidin-1-yl)-2-(1H-1,2,3,4-tetrazol-1-yl)ethan-1-one has been extensively studied using various modeling techniques. Molecular dynamics simulations have revealed insights into its conformational flexibility and potential interactions with biological targets. These simulations have been instrumental in predicting binding affinities and identifying key residues involved in receptor binding. Such computational studies provide valuable guidance for experimental investigations and help in optimizing lead compounds for further development.

The biological activity of this compound has been evaluated through in vitro assays targeting various disease-related pathways. Preliminary results indicate that it exhibits significant inhibitory effects on enzymes involved in inflammation and cancer progression. The presence of both the pyrrolidine and tetrazole moieties appears to contribute to its potent activity by modulating multiple signaling pathways simultaneously. These findings are particularly exciting as they suggest potential therapeutic applications in conditions such as cancer and inflammatory disorders.

In conclusion, compound with CAS No. 1342580-38-4 and product name 1-(3-hydroxypyrrolidin-1-yi)-2-(IH-I234-Tetrazol-IYI)ethan-IYone represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive molecule for therapeutic intervention. Continued research into its mechanism of action and optimization through structure-based drug design will be crucial in realizing its full potential as a novel therapeutic agent.